Cas no 548785-58-6 (Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI))

• Product Name: Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI)
• CAS No: 548785-58-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1023200
• PubChem ID: 22996226
• Update Time: 2025-10-31

Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI)
• GFSPIHURFZNJIM-UHFFFAOYSA-N
• SCHEMBL4695771
• 3-hydroxymethyl-5-methoxy-benzonitrile
• 3-(Hydroxymethyl)-5-methoxybenzonitrile
• Benzonitrile, 3-(hydroxymethyl)-5-methoxy-
• 548785-58-6
• DB-325961

• Inchi： 1S/C9H9NO2/c1-12-9-3-7(5-10)2-8(4-9)6-11/h2-4,11H,6H2,1H3
• InChI Key： GFSPIHURFZNJIM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(CO)=C1

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.2Ų

Additional information on Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI)

Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 548785-58-6, possesses a unique molecular structure that makes it valuable in various synthetic applications. The presence of both hydroxymethyl and methoxy functional groups on the benzene ring imparts distinct chemical properties, enabling its use in the synthesis of complex molecules. This article provides an in-depth exploration of the compound's properties, synthesis methods, and recent applications in pharmaceuticals and agrochemicals.

The molecular formula of Benzonitrile, 3-(hydroxymethyl)-5-methoxy- is C₈H₉NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The benzene ring serves as the core structure, with substituents that enhance its reactivity. The hydroxymethyl group (-CH₂OH) introduces a polar hydroxyl moiety, while the methoxy group (-OCH₃) adds a methyl ether functionality. These groups contribute to the compound's solubility in both polar and non-polar solvents, making it adaptable for various chemical reactions.

The synthesis of Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a halogenated benzene derivative with formaldehyde or paraformaldehyde to introduce the hydroxymethyl group. Subsequent methylation using methylating agents like dimethyl sulfate or methyl iodide then adds the methoxy group. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the desired aromatic ring system with high precision.

In recent years, Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) has found applications in the pharmaceutical industry due to its role as a key intermediate in drug synthesis. For instance, it has been utilized in the preparation of active pharmaceutical ingredients (APIs) that exhibit anti-inflammatory and analgesic properties. The compound's ability to undergo further functionalization allows for the creation of more complex molecules with tailored biological activities.

One notable area of research involves the use of Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) in the development of novel agrochemicals. Its structural features make it a suitable precursor for herbicides and pesticides that target specific enzymatic pathways in pests. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in plant growth regulation, suggesting potential applications in sustainable agriculture.

The compound's reactivity also makes it valuable in material science applications. Researchers have explored its use as a building block for polymers and coatings that exhibit enhanced durability and chemical resistance. The hydroxymethyl and methoxy groups provide sites for polymerization or cross-linking reactions, leading to materials with improved performance characteristics.

Advances in computational chemistry have further expanded the utility of Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI). Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into its potential pharmacological effects. These computational approaches are increasingly used to predict and optimize synthetic pathways, reducing experimental trial-and-error and accelerating drug discovery processes.

The environmental impact of using Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) is also a subject of ongoing research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Biocatalytic approaches, where enzymes are used to facilitate reactions under mild conditions, offer promising alternatives to traditional chemical synthesis.

In conclusion, Benzonitrile, 3-(hydroxymethyl)-5-methoxy- (9CI) is a multifaceted compound with significant potential across multiple industries. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new uses for this compound, its importance is likely to grow further. The development of innovative synthetic strategies and computational tools will continue to enhance its utility and expand its range of applications.